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Compound of Interest

Compound Name: Barium permanganate

Cat. No.: B1204633 Get Quote

Technical Support Center: Solid Barium
Permanganate
This guide provides essential safety information, handling procedures, and emergency

protocols for the use of solid barium permanganate in a research and development setting.

Frequently Asked Questions (FAQs)
1. What is solid barium permanganate and what are its primary hazards?

Solid barium permanganate (Ba(MnO₄)₂) is a purplish to black crystalline solid.[1] It is a

strong oxidizing agent and poses several significant hazards:

Fire and Explosion Risk: It is noncombustible but can accelerate the burning of combustible

materials.[2][3] Contact with organic materials, finely divided metals, or sulfuric acid can lead

to fires or explosions.[1][2][3]

Toxicity: Barium permanganate is toxic if ingested or if the dust is inhaled.[2]

Irritant: It can cause severe irritation and burns upon contact with the skin and eyes.[2][4]

Breathing the dust can also irritate the nose and throat.[1]

2. What are the immediate health effects of exposure to barium permanganate?
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Short-term exposure can result in the following:

Skin and Eye Contact: Severe irritation and potential burns.[2]

Inhalation: Irritation of the nose, throat, and bronchial tubes, leading to coughing and

phlegm.[2]

Ingestion: Can cause abdominal pain, nausea, vomiting, and shortness of breath.[2][4][5]

Ingesting permanganates may also lead to methemoglobinemia.[2][4]

3. What personal protective equipment (PPE) is required when handling solid barium
permanganate?

To minimize exposure risks, the following PPE should be worn:

Eye Protection: Tightly fitting safety goggles with side-shields.[3]

Skin Protection: Impervious and fire/flame-resistant clothing, along with protective gloves.[1]

[3]

Respiratory Protection: If exposure limits are exceeded or dust is present, a full-face

respirator should be used.[3]

4. How should solid barium permanganate be stored?

Proper storage is critical to prevent accidents:

Store in a cool, well-ventilated area in tightly closed containers.[1][3]

Keep away from incompatible materials, especially combustible materials (wood, paper, oil),

organic materials, finely divided metals, acetic acid, acetic anhydride, and sulfuric acid.[1][3]

[6]

Do not store near heat, open flames, or other sources of ignition.
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1. What is the first thing I should do in case of a spill?

Evacuate all non-essential personnel from the spill area.[1]
Remove all sources of ignition.[1]

2. How should the spill be cleaned up?

Only properly trained and equipped personnel should handle the cleanup.[1]
Wear the appropriate PPE as described above.
Carefully collect the powdered material using a method that avoids creating dust (e.g., a
HEPA-filtered vacuum) and place it in a sealed, labeled container for disposal.[1][7]
After the material has been collected, ventilate the area and wash it thoroughly.[1]

3. How do I dispose of the spilled material?

Barium permanganate waste may need to be disposed of as hazardous waste.[1] Contact
your institution's environmental health and safety department for specific disposal
procedures. A common method of neutralization involves the addition of hydrogen peroxide,
which breaks it down into manganese dioxide and barium oxide/hydroxide.[8]

Issue: Potential Exposure to Barium Permanganate

1. What should I do if I get barium permanganate on my skin or in my eyes?

Skin: Immediately wash the affected area with copious amounts of water.[2][5] Remove any
contaminated clothing.[1]
Eyes: Immediately flush the eyes with large amounts of water for at least 15 minutes.[2][5]

2. What if I inhale barium permanganate dust?

Move to an area with fresh air immediately.[2][5]

3. What is the first aid for ingestion?

If ingested, induce vomiting and administer a 10% solution of Epsom salt (magnesium
sulfate) in water.[2]
In all cases of exposure, seek immediate medical attention.[2] Alert the physician to the
possibility of barium poisoning.[2][5]
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Quantitative Data Summary
Property Value Source(s)

Melting Point Decomposes at 200°C (392°F) [3][8]

Solubility in Water 62.5 g/100 mL at 20°C [8]

Workplace Exposure Limits
For soluble Barium compounds

(as Barium):

OSHA PEL TWA 0.5 mg/m³ [1]

ACGIH TLV TWA 0.5 mg/m³ [1]

NIOSH REL TWA 0.5 mg/m³ [1]

Experimental Protocols: Key Safety Checks
Before beginning any experiment involving solid barium permanganate, ensure the following

steps have been completed:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying all potential hazards and outlining mitigation strategies.

PPE Check: Confirm that all necessary personal protective equipment is available and in

good condition.

Emergency Equipment: Verify the location and functionality of emergency showers and

eyewash stations.[1]

Incompatible Materials: Double-check that no incompatible materials are present in the

immediate work area. A list of key incompatibilities includes:

Acetic acid and acetic anhydride[1][3]

Organic and combustible materials (e.g., wood, paper, oil)[1][3]

Sulfuric acid[1][3]

Finely divided metals[1]
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Ammonia[1]

Ventilation: Ensure that the work will be conducted in a well-ventilated area, preferably within

a chemical fume hood.[3]

Mandatory Visualization
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Barium Permanganate Spill Response

Spill Occurs

Evacuate Area &
Remove Ignition Sources

Don Appropriate PPE

Contain & Collect Powder
(Avoid Dust Generation)

Place in Sealed Container
for Hazardous Waste Disposal

Ventilate & Decontaminate
Spill Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a solid barium permanganate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. Barium permanganate | Ba(MnO4)2 | CID 24587 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. echemi.com [echemi.com]

4. Barium permanganate - Hazardous Agents | Haz-Map [haz-map.com]

5. BARIUM PERMANGANATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

6. Barium permanganate | 7787-36-2 [amp.chemicalbook.com]

7. ltschem.com [ltschem.com]

8. Barium permanganate - Sciencemadness Wiki [sciencemadness.org]

To cite this document: BenchChem. [Handling and safety precautions for solid barium
permanganate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204633#handling-and-safety-precautions-for-solid-
barium-permanganate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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